Cas no 112269-92-8 (4-Sulfocalix4arene)

4-Sulfocalix4arene structure

Product Name:4-Sulfocalix4arene

CAS No:112269-92-8

MF:C₂₈H₂₄O₁₆S₄

MW:744.740564346313

MDL:MFCD03095486

CID:150491

PubChem ID:87575947

Update Time:2025-04-19

4-Sulfocalix4arene Chemical and Physical Properties

Names and Identifiers

- Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-5,11,17,23-tetrasulfonicacid, 25,26,27,28-tetrahydroxy-
- 4-Sulfocalix[4]arene Hydrate
- Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-do...
- Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-5,11,17,23-tetrasulfoni
- Tetrahydroxycalix[4]Arenetetrasulfonic Acid
- 4-SULFOCALIX[4]ARENE
- Tetrahydroxycalix[4]arenetetrasulfonic Acid Hydrate
- Tetrasulfo(tetrahydroxy)calix[4]arene Hydrate
- p-Sulfonatocalix[4]arene
- CALIX(4)ARENE-P-SULFONIC ACID
- TETRASULFO(TETRAHYDROXY)CALIX[4]ARENE
- 25,26,27,28-tetrahydroxycalix[4]arene-5,11,17,23-tetrasulfonic acid
- 4-SULFOCALIX(4)ARENE 97+%
- 4-Sulfocalix[4]arene >=97.0% (HPLC)
- 4-SULFOCALIX[4]ARENE (CONTAINS CA.15% WATER)
- 4-SULFOCALIX(4)ARENE
- T3Y
- Calix(4)arene p-sulfonate
- Calix[4]arene-4-sulfonic acid
- 25,26,27,28-Tetrahydroxypentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-5,11,17,23-tetrasulfonic acid
- 25,26,27,28-Tetrahydroxypentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-Dodecaene-5,11,17,23-Tetrasulfonic Acid
- J-002739
- CHEMBL1092710
- 4-Sulfocalix[4]arene, >=97.0% (HPLC)
- FT-0701593
- SCHEMBL19203101
- BDBM50282167
- 112269-92-8
- Q27465740
- 25,26,27,28-tetrahydroxypentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-5,11,17,23-tetrasulfonic acid
- 5,11,17,23-tetra-sulphonato-calix[4]arene-25,26,27,28-tetrol
- 189397-70-4
- CS-0435503
- pentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-5,11,17,23-tetrasulfonic acid, 25,26,27,28-tetrahydroxy-
- Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-5,11,17,23-tetrasulfonic acid, 25,26,27,28-tetrahydroxy-, stereoisomer (9CI)
- DTXSID80940455
- F19624
- 25,26,27,28-tetrahydroxypentacyclo[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]octacosa-1(25),3,5,7(28),9,11,13(27),15(26),16,18,21,23-dodecaene-5,11,17,23-tetrasulfonic acid
- 5,11,17,23-Tetrasulfonato-calix[4]arene
- 4-Sulfocalix4arene
- MDL： MFCD03095486
- Inchi： 1S/C28H24O16S4/c29-25-13-1-14-6-22(46(36,37)38)8-16(26(14)30)3-18-10-24(48(42,43)44)12-20(28(18)32)4-19-11-23(47(39,40)41)9-17(27(19)31)2-15(25)7-21(5-13)45(33,34)35/h5-12,29-32H,1-4H2,(H,33,34,35)(H,36,37,38)(H,39,40,41)(H,42,43,44)
- InChI Key： JFYBCAFLVNKHHG-UHFFFAOYSA-N
- SMILES： S(C1=CC2=C(C(=C1)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)C2)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

Exact Mass: 440.14500
Monoisotopic Mass: 743.99471937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 48
Rotatable Bond Count: 4
Complexity: 1310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 332

Experimental Properties

Color/Form: Brown solid
Density: 1.786±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: >300 ºC
Boiling Point: Not available
Flash Point: Not available
Solubility: Soluble (998 g/l) (25 º C),
PSA: 62.75000
LogP: 6.83040
Solubility: Not determined
Vapor Pressure: Not available

4-Sulfocalix4arene Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
FLUKA BRAND F CODES：10-21
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26-36
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Sulfocalix4arene Pricemore >>

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